Cas no 2171383-28-9 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid)
3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid
- EN300-1546603
- 2171383-28-9
- 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[3.2.1]octane-8-carboxylic acid
-
- Inchi: 1S/C27H30N2O5/c1-2-23(25(30)29-13-16-11-12-17(14-29)24(16)26(31)32)28-27(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-24H,2,11-15H2,1H3,(H,28,33)(H,31,32)/t16?,17?,23-,24?/m1/s1
- InChI Key: QNLFRLQFYBPPQJ-XXIPQKSRSA-N
- SMILES: OC(C1C2CN(C([C@@H](CC)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CC1CC2)=O
Computed Properties
- Exact Mass: 462.21547206g/mol
- Monoisotopic Mass: 462.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 751
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1546603-0.05g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[3.2.1]octane-8-carboxylic acid |
2171383-28-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1546603-0.1g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[3.2.1]octane-8-carboxylic acid |
2171383-28-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1546603-0.25g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[3.2.1]octane-8-carboxylic acid |
2171383-28-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1546603-0.5g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[3.2.1]octane-8-carboxylic acid |
2171383-28-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1546603-1.0g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[3.2.1]octane-8-carboxylic acid |
2171383-28-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1546603-2.5g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[3.2.1]octane-8-carboxylic acid |
2171383-28-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1546603-5.0g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[3.2.1]octane-8-carboxylic acid |
2171383-28-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1546603-10.0g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[3.2.1]octane-8-carboxylic acid |
2171383-28-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1546603-50mg |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[3.2.1]octane-8-carboxylic acid |
2171383-28-9 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1546603-100mg |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[3.2.1]octane-8-carboxylic acid |
2171383-28-9 | 100mg |
$2963.0 | 2023-09-25 |
3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid
Introduction to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid (CAS No. 2171383-28-9)
3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid, identified by its CAS number 2171383-28-9, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its intricate bicyclic structure and functional groups, represents a pinnacle of molecular design in synthetic chemistry. The presence of a fluoren-9-yl moiety and an azabicyclo3.2.1octane core underscores its potential as a building block for novel therapeutic agents.
The compound's structure is a testament to the ingenuity of modern organic synthesis, combining a rigid bicyclic framework with diverse substituents that enhance its pharmacological profile. The (9H-fluoren-9-yl)methoxycarbonyl group, in particular, introduces a hydrophobic and electronically rich region, which can be leveraged for interactions with biological targets. This feature is particularly relevant in the context of drug design, where optimal binding affinity and selectivity are paramount.
In recent years, there has been a surge in research focused on the development of novel scaffolds that can improve drug efficacy and reduce side effects. The azabicyclo3.2.1octane core is one such scaffold that has emerged as a promising candidate for medicinal chemistry applications. Its unique three-membered nitrogen-containing ring confers both rigidity and conformational flexibility, allowing for fine-tuning of molecular interactions with biological receptors. This structural motif has been explored in various therapeutic areas, including oncology, neurology, and inflammation.
The fluoren-9-yl substituent further enhances the compound's potential as a pharmacophore. Fluorene derivatives are well-known for their ability to modulate protein-protein interactions and enzyme activity due to their aromaticity and hydrophobicity. In the context of this compound, the fluoren-9-ylmethyl moiety contributes to its solubility and bioavailability, making it an attractive candidate for further development into an active pharmaceutical ingredient (API).
One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The presence of an amino group at the 2-position allows for further derivatization, enabling chemists to explore a wide range of chemical modifications. This versatility is crucial in drug discovery pipelines, where iterative design and optimization are often necessary to achieve desired pharmacological properties.
Recent studies have highlighted the importance of bicyclic scaffolds in medicinal chemistry due to their ability to mimic natural product structures and provide unique binding profiles. The azabicyclo3.2.1octane core in this compound exemplifies this trend, offering a scaffold that can be easily modified while maintaining structural integrity. Such scaffolds have been successfully employed in the development of drugs targeting various diseases, including cancer and neurological disorders.
The (9H-fluoren-9-yl)methoxycarbonyl group also plays a critical role in modulating the compound's pharmacokinetic properties. This moiety can enhance metabolic stability by protecting reactive functional groups from degradation by enzymes such as cytochrome P450 enzymes. Additionally, it can influence solubility and bioavailability, which are critical factors in drug development.
In the realm of computational chemistry, this compound has been subjected to extensive virtual screening and molecular docking studies to identify potential biological targets. Initial results suggest that it may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. These findings align with current trends in drug discovery, where targeting multiple pathways simultaneously can lead to more effective therapeutic outcomes.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Techniques such as transition-metal catalysis and asymmetric synthesis have been employed to construct the complex bicyclic framework efficiently.
Future research directions may focus on exploring analogs of this compound to optimize its pharmacological properties further. By modifying substituents such as the fluoren-9-yl group or introducing additional functional groups, chemists can fine-tune interactions with biological targets and improve overall efficacy.
The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features make it a versatile building block for designing molecules with specific functionalities.
In conclusion,3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid (CAS No: 2171383-28) stands as a remarkable example of how intricate molecular design can lead to novel therapeutic agents with significant potential for improving human health.
2171383-28-9 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)